Cas no 1567089-88-6 (methyl 5-sulfanylthiophene-2-carboxylate)

• Product Name: methyl 5-sulfanylthiophene-2-carboxylate
• CAS No: 1567089-88-6
• MF: C₆H₆O₂S₂
• MW: 174.240639209747
• CID: 6114134
• PubChem ID: 104208511
• Update Time: 2024-01-12

methyl 5-sulfanylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-sulfanylthiophene-2-carboxylate
• 1567089-88-6
• EN300-1851919

• Inchi： 1S/C6H6O2S2/c1-8-6(7)4-2-3-5(9)10-4/h2-3,9H,1H3
• InChI Key： QMBHHAFPURVPTI-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C(=O)OC)S

Computed Properties

• Exact Mass: 173.98092178g/mol
• Monoisotopic Mass: 173.98092178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives